![molecular formula C15H17NO B6241646 4-[3-(3-methoxyphenyl)propyl]pyridine CAS No. 127781-73-1](/img/no-structure.png)
4-[3-(3-methoxyphenyl)propyl]pyridine
Overview
Description
4-[3-(3-Methoxyphenyl)propyl]pyridine, commonly known as 4-MMPP, is an aromatic heterocyclic compound that is used in various scientific applications. It is an important synthetic intermediate and has been used as a building block in organic synthesis. It is known to possess a wide range of biological activities and has been used in various research studies. It is also used in the production of pharmaceuticals, agrochemicals, and other industrial compounds.
Scientific Research Applications
4-MMPP has been used in various scientific research studies. It has been used as a starting material in the synthesis of various biologically active compounds, such as inhibitors of the enzyme acetylcholinesterase. It has also been used in studies of the mechanism of action of drugs, such as anticonvulsants. In addition, 4-MMPP has been used in studies of the structure and function of proteins, such as the enzyme cytochrome P450.
Mechanism of Action
The mechanism of action of 4-MMPP is not fully understood. However, it is thought to interact with various proteins and enzymes in the body. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. In addition, it has been found to interact with other enzymes and proteins, such as cytochrome P450, which is involved in the metabolism of drugs.
Biochemical and Physiological Effects
4-MMPP has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. In addition, it has been found to interact with other enzymes and proteins, such as cytochrome P450, which is involved in the metabolism of drugs. It has also been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
4-MMPP has several advantages and limitations for lab experiments. One of the advantages of 4-MMPP is that it is easy to synthesize and is available commercially. This makes it a useful starting material for the synthesis of various biologically active compounds. However, 4-MMPP can be toxic and can cause irritation to the skin and eyes. Therefore, it is important to take proper safety precautions when handling this compound in the laboratory.
Future Directions
There are several potential future directions for research involving 4-MMPP. One potential direction is to explore its potential as an inhibitor of other enzymes and proteins, such as cytochrome P450. In addition, further research could be conducted to investigate the mechanism of action of 4-MMPP and its potential therapeutic applications. Finally, further research could be conducted to explore the potential of 4-MMPP as an antioxidant and anti-cancer agent.
Synthesis Methods
4-MMPP can be readily synthesized from commercially available starting materials. The synthesis of 4-MMPP can be carried out in two steps. The first step involves the reaction of pyridine and 3-methoxyphenylpropionyl chloride in the presence of a base, such as triethylamine, to form the desired product. The second step involves the reaction of 4-MMPP with a nucleophile, such as sodium hydride, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[3-(3-methoxyphenyl)propyl]pyridine involves the reaction of 3-methoxybenzaldehyde with 3-bromopropylamine to form the intermediate 3-(3-bromopropyl)-3-methoxybenzaldehyde. This intermediate is then reacted with pyridine to yield the final product.", "Starting Materials": [ "3-methoxybenzaldehyde", "3-bromopropylamine", "pyridine", "sodium hydroxide", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3-methoxybenzaldehyde (1.0 equiv) in acetic acid and add sodium hydroxide (1.2 equiv) to the solution.", "Step 2: Add 3-bromopropylamine (1.2 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Extract the reaction mixture with diethyl ether and wash the organic layer with water.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the intermediate 3-(3-bromopropyl)-3-methoxybenzaldehyde.", "Step 5: Dissolve the intermediate in pyridine (1.2 equiv) and reflux the mixture for 24 hours.", "Step 6: Cool the reaction mixture and extract with diethyl ether.", "Step 7: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 8: Evaporate the solvent to obtain the final product, 4-[3-(3-methoxyphenyl)propyl]pyridine." ] } | |
CAS RN |
127781-73-1 |
Product Name |
4-[3-(3-methoxyphenyl)propyl]pyridine |
Molecular Formula |
C15H17NO |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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